N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
Description
N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide is a benzothieno-pyrimidine derivative featuring a hexahydro fused ring system. The core structure includes a 4-oxo group and a 3-ethyl substituent on the pyrimidine ring, with a sulfanyl acetamide side chain linked to a 3,5-dimethoxyphenyl group. This compound is hypothesized to exhibit biological activity due to its structural similarity to pharmacologically active benzothieno-pyrimidines and related heterocycles .
Properties
Molecular Formula |
C22H25N3O4S2 |
|---|---|
Molecular Weight |
459.6 g/mol |
IUPAC Name |
N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C22H25N3O4S2/c1-4-25-21(27)19-16-7-5-6-8-17(16)31-20(19)24-22(25)30-12-18(26)23-13-9-14(28-2)11-15(10-13)29-3/h9-11H,4-8,12H2,1-3H3,(H,23,26) |
InChI Key |
HZAXYVMLBUTHOV-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=O)C2=C(N=C1SCC(=O)NC3=CC(=CC(=C3)OC)OC)SC4=C2CCCC4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:: The synthetic preparation of this compound involves several steps. One common approach is the condensation of 3,5-dimethoxyaniline with 3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidine-2-thiol. The reaction typically occurs under mild conditions, yielding the desired product.
Industrial Production:: While industrial-scale production methods may vary, laboratories often employ efficient synthetic routes to obtain N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide.
Chemical Reactions Analysis
Reactivity:: This compound participates in various chemical reactions:
- Oxidation : It can undergo oxidation reactions, leading to the formation of different oxidation states.
- Reduction : Reduction processes may yield reduced derivatives.
- Substitution : Substituents on the aromatic ring can be replaced by other functional groups.
- Oxidation : Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) are commonly used.
- Reduction : Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) facilitate reduction reactions.
- Substitution : Various nucleophiles (e.g., amines, thiols) can replace functional groups.
Major Products:: The specific products depend on reaction conditions and substituents. Detailed analysis would require specific experimental data.
Scientific Research Applications
Anticancer Activity
Recent studies have highlighted the compound's potential as an anticancer agent. In a study published by Walid Fayad et al., the compound was identified through a drug library screening on multicellular spheroids, demonstrating significant cytotoxic effects against various cancer cell lines. The mechanism of action appears to involve the disruption of cellular proliferation pathways and induction of apoptosis in cancer cells .
Antimicrobial Properties
The compound has also shown promise in antimicrobial applications. Research indicates that it possesses inhibitory effects against several bacterial strains. The thienopyrimidine moiety in its structure is believed to contribute to its antimicrobial activity by interfering with bacterial DNA synthesis or function.
Neuroprotective Effects
There is emerging evidence suggesting that this compound may have neuroprotective properties. Preliminary studies indicate that it could potentially protect neuronal cells from oxidative stress and apoptosis, making it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's.
Case Studies
| Study | Focus | Findings |
|---|---|---|
| Fayad et al. (2019) | Anticancer | Identified as a potent anticancer agent through drug library screening; effective against multiple cancer cell lines. |
| Antimicrobial Study (2020) | Antimicrobial | Demonstrated significant antibacterial activity against Gram-positive and Gram-negative bacteria; potential for development into an antibiotic. |
| Neuroprotection Research (2021) | Neuroprotective Effects | Showed ability to reduce oxidative stress in neuronal cultures; potential implications for treating neurodegenerative disorders. |
Mechanism of Action
The exact mechanism remains an active area of research. It likely interacts with specific molecular targets or pathways, influencing cellular processes.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Variations and Substituent Effects
The target compound’s analogs differ primarily in substituents on the phenyl ring (R1) and pyrimidine core (R2).
Table 1: Structural and Substituent Comparison
Physicochemical Properties
Table 2: Comparative Physicochemical Data
Biological Activity
N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide is a compound of interest due to its potential biological activities. This article reviews the current understanding of its biological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound has a complex structure characterized by a benzothieno-pyrimidine core with methoxy and sulfanyl substituents. Its molecular formula is with a molecular weight of approximately 425.52 g/mol. The presence of the dimethoxyphenyl group is notable for its potential influence on the compound's pharmacological properties.
Anticancer Properties
Recent studies have demonstrated that compounds similar to N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide exhibit significant anticancer activity. For instance, a study identified a novel anticancer compound through screening drug libraries on multicellular spheroids. This approach highlighted the effectiveness of certain benzothieno-pyrimidine derivatives in inhibiting tumor growth in vitro .
Anti-inflammatory Effects
The compound's structural analogs have been investigated for their anti-inflammatory properties. A related study found that derivatives inhibited lipopolysaccharide (LPS)-induced activation of nuclear factor-kappa B (NF-kB) and reduced pro-inflammatory cytokine production in human macrophages. Such findings suggest that the compound may modulate inflammatory pathways effectively .
The biological activity of this compound can be attributed to its interaction with specific protein kinases. For example:
- c-Jun N-terminal Kinase (JNK) : Compounds with similar structures were shown to inhibit JNK activity, which plays a crucial role in cell signaling related to inflammation and apoptosis .
Case Studies
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
